Cas no 38746-57-5 (C(14a)-Homo-27-norgammacer-14-ene-3,21-diol, 21-acetate, (3beta,21alpha)-)
38746-57-5 structure
Product Name:C(14a)-Homo-27-norgammacer-14-ene-3,21-diol, 21-acetate, (3beta,21alpha)-
CAS No:38746-57-5
MF:C32H52O3
MW:484.753490447998
CID:311177
PubChem ID:3082493
Update Time:2025-04-19
C(14a)-Homo-27-norgammacer-14-ene-3,21-diol, 21-acetate, (3beta,21alpha)- Chemical and Physical Properties
Names and Identifiers
-
- C(14a)-Homo-27-norgammacer-14-ene-3,21-diol, 21-acetate, (3beta,21alpha)-
- LogP
- [(1S,6R,8S,11R,12S,15S,16R,19S,21R)-19-hydroxy-1,7,7,11,16,20,20-heptamethyl-8-pentacyclo[13.8.0.03,12.06,11.016,21]tricos-3-enyl] acetate
- DTXSID50959559
- 11-Hydroxy-4,4,7a,10,10,13a,15b-heptamethyl-2,3,4,4a,5,7,7a,8,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-icosahydro-1H-cyclohepta[1,2-a:5,4-a']dinaphthalen-3-yl acetate
- 38746-57-5
- Serratenediol-21-acetate
-
- Inchi: 1S/C32H52O3/c1-20(33)35-27-15-18-31(7)22-10-12-25-30(6,19-21(22)9-11-23(31)29(27,4)5)16-13-24-28(2,3)26(34)14-17-32(24,25)8/h9,22-27,34H,10-19H2,1-8H3/t22-,23-,24-,25-,26-,27-,30-,31+,32-/m0/s1
- InChI Key: BCRIHVCDVNFYHV-HOZQILAUSA-N
- SMILES: O[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)CC4=CC[C@H]5C(C)(C)[C@H](CC[C@]5(C)[C@H]4CC[C@H]23)OC(C)=O)C1(C)C
Computed Properties
- Exact Mass: 484.39186
- Monoisotopic Mass: 484.39164552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 35
- Rotatable Bond Count: 2
- Complexity: 901
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
C(14a)-Homo-27-norgammacer-14-ene-3,21-diol, 21-acetate, (3beta,21alpha)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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